Cas no 1372103-91-7 (2-ethynyl-3-fluoro-5-methylpyridine)

• Product Name: 2-ethynyl-3-fluoro-5-methylpyridine
• CAS No: 1372103-91-7
• MF: C₈H₆FN
• MW: 135.138345241547
• MDL: MFCD21648441
• CID: 1241804
• PubChem ID: 71299624
• Update Time: 2025-07-20

2-ethynyl-3-fluoro-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Ethynyl-3-fluoro-5-methylpyridine
• PS-11833
• 1372103-91-7
• D79797
• F2167-5051
• MFCD21648441
• AKOS030530106
• CS-0313708
• XEC10391
• 2-ethynyl-3-fluoro-5-methylpyridine

• MDL： MFCD21648441
• Inchi： 1S/C8H6FN/c1-3-8-7(9)4-6(2)5-10-8/h1,4-5H,2H3
• InChI Key： RRWWIECDYMJKNF-UHFFFAOYSA-N
• SMILES： FC1=C(C#C)N=CC(C)=C1

Computed Properties

• Exact Mass: 135.048427358g/mol
• Monoisotopic Mass: 135.048427358g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 12.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 2-ethynyl-3-fluoro-5-methylpyridine

Recent Advances in the Application of 2-Ethynyl-3-fluoro-5-methylpyridine (CAS: 1372103-91-7) in Chemical Biology and Pharmaceutical Research

The compound 2-ethynyl-3-fluoro-5-methylpyridine (CAS: 1372103-91-7) has recently emerged as a key intermediate in the synthesis of novel pharmaceutical agents and chemical probes. This heterocyclic scaffold, characterized by its ethynyl and fluoro substituents, offers unique reactivity and binding properties, making it highly valuable in drug discovery and chemical biology applications. Recent studies have focused on its role in the development of targeted therapies, particularly in oncology and neurology, where its structural features enable selective interactions with biological targets.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-ethynyl-3-fluoro-5-methylpyridine as a building block for kinase inhibitors. Researchers utilized this compound to develop a series of potent and selective inhibitors targeting the epidermal growth factor receptor (EGFR) family, which is implicated in various cancers. The ethynyl group facilitated efficient cross-coupling reactions, while the fluorine atom enhanced metabolic stability and binding affinity. The resulting compounds exhibited nanomolar potency against EGFR mutants, with improved pharmacokinetic profiles compared to earlier generations of inhibitors.

In the field of positron emission tomography (PET) tracer development, 2-ethynyl-3-fluoro-5-methylpyridine has shown promise as a precursor for radiolabeled compounds. A recent Nature Communications paper described its use in synthesizing fluorine-18 labeled probes for imaging neuroinflammation. The compound's structural features allowed for rapid and efficient radiofluorination, yielding tracers with high brain penetration and specific binding to translocator protein (TSPO), a biomarker of neuroinflammatory processes. This advancement opens new possibilities for non-invasive monitoring of neurological disorders such as Alzheimer's disease and multiple sclerosis.

Beyond its pharmaceutical applications, 2-ethynyl-3-fluoro-5-methylpyridine has found use in chemical biology as a versatile click chemistry handle. Its terminal alkyne functionality enables copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, facilitating the modular construction of complex molecular architectures. Recent work in ACS Chemical Biology showcased its application in creating activity-based protein profiling (ABPP) probes, allowing researchers to map enzyme activities in live cells with unprecedented precision. The fluorine atom in the 3-position was found to significantly enhance probe stability and cell permeability, addressing long-standing challenges in chemical proteomics.

The synthetic accessibility of 2-ethynyl-3-fluoro-5-methylpyridine has also been improved through recent methodological developments. A 2024 Organic Letters publication detailed a streamlined, one-pot synthesis from commercially available 3-fluoro-5-methylpyridine, featuring a palladium-catalyzed ethynylation that proceeds with excellent yield and regioselectivity. This advancement has made the compound more readily available for research purposes, potentially accelerating its adoption across various applications in medicinal chemistry and chemical biology.

Looking forward, the unique properties of 2-ethynyl-3-fluoro-5-methylpyridine position it as a valuable tool in the development of next-generation therapeutics and chemical probes. Its combination of synthetic versatility, favorable physicochemical properties, and biological activity makes it particularly suited for fragment-based drug discovery and the creation of targeted covalent inhibitors. As research continues to uncover new applications for this scaffold, its importance in pharmaceutical and chemical biology research is expected to grow significantly in the coming years.